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Compound of Interest

Compound Name: Isopropyl hexanoate
CAS No.: 2311-46-8
Cat. No.: B1661930
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of Isopropyl
Hexanoate (CAS No. 2311-46-8), a fatty acid ester recognized for its characteristic fruity
aroma.[1][2] This document is intended to serve as a comprehensive resource for laboratory
and research professionals, offering detailed data, experimental protocols, and visual
workflows to support its application in scientific and drug development endeavors. Isopropyl
hexanoate is utilized as a flavoring and fragrance agent and may serve as a valuable
intermediate in organic synthesis.[3][4]

Compound Identification and General Properties

Isopropyl hexanoate, also known as isopropyl caproate, is a colorless liquid.[5][6] It is
characterized by a sweet, fruity odor, often likened to pineapple and berry.[7][8]

Table 1: Compound Identification
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Identifier Value Source(s)
IUPAC Name propan-2-yl hexanoate [415]
Isopropyl caproate, n-Caproic
Synonyms acid isopropy! ester, Hexanoic [519]
acid, 1-methylethyl ester
CAS Number 2311-46-8 [9]
Molecular Formula CoH1s02 [4115]
Molecular Weight 158.24 g/mol [41[5]
Appearance Colorless liquid [51[7]
Odor Sweet, fruity, pineapple-like [71[8]

Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of isopropyl

hexanoate, compiled from various sources. These values are essential for handling, storage,

and application of the compound in a research setting.

Table 2: Quantitative Physical Properties

Property Value Conditions Source(s)
13171[8][10][11][12

Boiling Point 168 - 173 °C @ 760 mm Hg {1]3[] IO 2]

74 °C @ 20 mm Hg [7118]

Density 0.853 - 0.86 g/mL @ 20°C [L][5]6118][10][12]

Refractive Index 1.403 - 1.408 @ 20°C [L10315161181110111.2]

Vapor Pressure 1.09 mmHg @ 25°C (estimated) [718]

Flash Point 48.89 - 54 °C Closed Cup [B171ML0q1122]

logP (o/w) 3.177 - 3.18 Estimated [71[8]
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Table 3: Solubility Data

Solvent Solubility Source(s)
Almost insoluble (117.8 mg/L

Water [BI51[71[11]
@ 25°C, est.)

Alcohol (Ethanol) Soluble [BIBN71[L1]

Experimental Protocols

This section outlines the detailed methodologies for the experimental determination of the key

physical properties of isopropyl hexanoate. These protocols are based on standard laboratory

practices.

Determination of Boiling Point (Capillary Method)

The boiling point of isopropyl hexanoate can be determined using the capillary method with a

Thiele tube or a MelTemp apparatus. This method relies on the principle that the boiling point is

the temperature at which the vapor pressure of the liquid equals the external atmospheric

pressure.[11][12]

Apparatus:

e Thermometer (calibrated)

Thiele tube or MelTemp apparatus

o Capillary tubes (sealed at one end)

e Small test tube

e Heating mantle or Bunsen burner

e Mineral oil or other suitable heating bath fluid

e Stand and clamps
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Procedure:
 Fill the Thiele tube with mineral oil to the level of the side arm.
e Add a small amount (a few milliliters) of isopropyl hexanoate to the small test tube.

e Place a capillary tube, with its sealed end up, into the test tube containing the isopropyl
hexanoate.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Immerse the thermometer and the attached test tube into the mineral oil in the Thiele tube,
making sure the oil level is above the sample but below the opening of the test tube.

e Gently heat the side arm of the Thiele tube.[11]

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.[11] Record this temperature.

Apparatus Setup Measurement

Fill Thiele Tube Add Tsopropy] Hexanoate Insert Capillary Tube Attach Test Tube Immerse Assembly | _Start Heating __| Gently Heat Observe Bubbles Heat until Steady “Turn off Heat Record Temperature when | _ Boiling Point
with Mineral Oil 0 Test Tube (sealed end up) to Thermometer in Thiele Tube ide Arm from Capillary Stream of Bubbles and Cool Slowly | | _ Liquid Enters Capillary

Click to download full resolution via product page

Figure 1: Workflow for Boiling Point Determination.
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Measurement of Density (Pychometer Method)

The density of a liquid can be accurately measured using a pycnometer, which is a flask with a
precisely known volume. The method involves determining the mass of the liquid that fills the
pycnometer.

Apparatus:

Pycnometer (calibrated)

Analytical balance

Constant temperature water bath

Thermometer

Pipette

Procedure:

e Thoroughly clean and dry the pycnometer.

o Determine and record the mass of the empty, dry pychometer.

 Fill the pycnometer with isopropyl hexanoate, ensuring no air bubbles are trapped.

» Place the filled pycnometer in a constant temperature water bath set to 20°C and allow it to
equilibrate.

e Once equilibrated, carefully adjust the liquid volume to the pycnometer's calibration mark.

 Remove the pycnometer from the water bath, wipe it dry, and allow it to return to room
temperature.

o Determine and record the mass of the pycnometer filled with isopropyl hexanoate.

o Calculate the mass of the isopropyl hexanoate by subtracting the mass of the empty
pycnometer.
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o Calculate the density by dividing the mass of the isopropyl hexanoate by the known volume
of the pycnometer.

Weigh Empty,
Dry Pycnometer (m1)

i

Fill Pycnometer with
Isopropyl Hexanoate

i

Equilibrate at 20°C
in Water Bath

i

Adjust Volume to
Calibration Mark

i

Dry and Weigh Filled
Pycnometer (m2)

i

Calculate Mass of Liquid
(m =m2 - ml)

i

Calculate Density
(p = m/ V_pycnometer)
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Figure 2: Workflow for Density Measurement.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light bends when it passes through a
substance. It is a characteristic property that can be used to identify a pure liquid.

Apparatus:

Abbe Refractometer

Constant temperature water bath (set to 20°C)

Dropper or pipette

Soft lens tissue

Ethanol or acetone for cleaning
Procedure:

e Ensure the prisms of the refractometer are clean and dry. Clean with ethanol or acetone and
a soft lens tissue if necessary.

o Circulate water from the constant temperature bath through the refractometer to maintain a
constant temperature of 20°C.

e Using a dropper, place a few drops of isopropyl hexanoate onto the surface of the lower
prism.

e Close the prisms carefully.
¢ Adjust the light source and the mirror to obtain optimal illumination of the field of view.

o Rotate the coarse and fine adjustment knobs until the dividing line between the light and
dark fields is sharp and centered in the crosshairs.
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e If a color fringe is observed, adjust the chromaticity compensator until the dividing line is
sharp and achromatic.

e Read the refractive index value from the scale.
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Figure 3: Workflow for Refractive Index Measurement.
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Determination of Flash Point (Pensky-Martens Closed-
Cup Method)

The flash point is the lowest temperature at which the vapors of a volatile material will ignite
when given an ignition source. The Pensky-Martens closed-cup method is a standard
procedure for determining the flash point of flammable liquids.[3][5][7]

Apparatus:

Pensky-Martens closed-cup flash point tester

Heat source

Stirrer

Ignition source (gas flame or electric igniter)

Thermometer

Procedure:

Fill the test cup with isopropyl hexanoate to the specified level.
e Place the lid on the cup, ensuring a tight seal.
e Begin heating the sample at a slow, constant rate while continuously stirring.

o Atregular temperature intervals, apply the ignition source through the opening in the lid while
momentarily stopping the stirrer.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to flash (ignite briefly).[3][5]

o Record the temperature at which the flash occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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